Cas no 364621-96-5 (Methyl 5-(2-Chlorophenoxy)methyl-2-furoate)

Methyl 5-(2-Chlorophenoxy)methyl-2-furoate is a specialized furan-based ester compound with a chlorophenoxy substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its molecular structure combines a furan ring with an ester functionality, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of the 2-chlorophenoxy group enhances its potential for further functionalization, enabling selective modifications in complex organic transformations. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications requiring precise molecular design.

Methyl 5-(2-Chlorophenoxy)methyl-2-furoate structure

364621-96-5 structure

Product Name:Methyl 5-(2-Chlorophenoxy)methyl-2-furoate

CAS No:364621-96-5

MF:C₁₃H₁₁ClO₄

MW:266.677043199539

MDL:MFCD01854599

CID:2857538

PubChem ID:903816

Update Time:2025-10-29

Methyl 5-(2-Chlorophenoxy)methyl-2-furoate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(2-Chlorophenoxy)methyl-2-furoate
- methyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate
- methyl 5-[(2-chlorophenoxy)methyl]-2-furoate
- 5-(2-Chloro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
- Oprea1_522709
- AKOS000304276
- EN300-227799
- Methyl 5-((2-chlorophenoxy)methyl)furan-2-carboxylate
- PPA62196
- AK-968/13369441
- CS-0301955
- STK091701
- Z26341616
- 364621-96-5
- Methyl5-((2-chlorophenoxy)methyl)furan-2-carboxylate
- MDL： MFCD01854599
- Inchi： 1S/C13H11ClO4/c1-16-13(15)12-7-6-9(18-12)8-17-11-5-3-2-4-10(11)14/h2-7H,8H2,1H3
- InChI Key： RLIRFBBJPNJRGU-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1OCC1=CC=C(C(=O)OC)O1

Computed Properties

Exact Mass: 266.0345865Da
Monoisotopic Mass: 266.0345865Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 48.7Å²

Methyl 5-(2-Chlorophenoxy)methyl-2-furoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027306-1g	5-(2-Chloro-phenoxymethyl)-furan-2-carboxylic acid methyl ester	364621-96-5		1g	￡210.00	2022-03-01
Fluorochem	027306-5g	5-(2-Chloro-phenoxymethyl)-furan-2-carboxylic acid methyl ester	364621-96-5		5g	￡591.00	2022-03-01
TRC	B500185-10mg	Methyl 5-[(2-Chlorophenoxy)methyl]-2-furoate	364621-96-5		10mg	$ 50.00	2022-06-07
TRC	B500185-50mg	Methyl 5-[(2-Chlorophenoxy)methyl]-2-furoate	364621-96-5		50mg	$ 95.00	2022-06-07
TRC	B500185-100mg	Methyl 5-[(2-Chlorophenoxy)methyl]-2-furoate	364621-96-5		100mg	$ 135.00	2022-06-07
Chemenu	CM519007-1g	Methyl 5-((2-chlorophenoxy)methyl)furan-2-carboxylate	364621-96-5	97%	1g	$577	2023-02-02
Enamine	EN300-227799-0.05g	methyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate	364621-96-5	95.0%	0.05g	$46.0	2025-03-21
Enamine	EN300-227799-0.1g	methyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate	364621-96-5	95.0%	0.1g	$73.0	2025-03-21
Enamine	EN300-227799-0.25g	methyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate	364621-96-5	95.0%	0.25g	$105.0	2025-03-21
Enamine	EN300-227799-0.5g	methyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate	364621-96-5	95.0%	0.5g	$197.0	2025-03-21

Methyl 5-(2-Chlorophenoxy)methyl-2-furoate Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

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